molecular formula C12H16O2 B15270791 1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one

1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one

Cat. No.: B15270791
M. Wt: 192.25 g/mol
InChI Key: NXJMDAWCEHRUJX-UHFFFAOYSA-N
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Description

1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one is an aromatic hydroxyketone featuring a propanone (C=O) group attached to a phenolic ring substituted with three methyl groups (at positions 2, 3, and 5) and a hydroxyl group (at position 4). Its inferred molecular formula is C₁₂H₁₆O₂, with an approximate molecular weight of 192.25 g/mol.

Properties

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

1-(4-hydroxy-2,3,5-trimethylphenyl)propan-1-one

InChI

InChI=1S/C12H16O2/c1-5-11(13)10-6-7(2)12(14)9(4)8(10)3/h6,14H,5H2,1-4H3

InChI Key

NXJMDAWCEHRUJX-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=C(C(=C(C(=C1)C)O)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one typically involves the reaction of 4-hydroxy-2,3,5-trimethylbenzaldehyde with a suitable ketone under acidic or basic conditions. One common method is the Claisen-Schmidt condensation, where the aldehyde reacts with acetone in the presence of a base such as sodium hydroxide to form the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like recrystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one undergoes various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

    Reduction: The carbonyl group can be reduced to form an alcohol.

    Substitution: The methyl groups can undergo electrophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

    Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: Electrophiles such as halogens or nitro groups in the presence of a catalyst.

Major Products:

    Oxidation: Formation of 1-(4-hydroxy-2,3,5-trimethylphenyl)propan-2-one or 1-(4-hydroxy-2,3,5-trimethylphenyl)propanoic acid.

    Reduction: Formation of 1-(4-hydroxy-2,3,5-trimethylphenyl)propan-1-ol.

    Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of inflammatory conditions.

    Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism by which 1-(4-Hydroxy-2,3,5-trimethylphenyl)propan-1-one exerts its effects involves interactions with various molecular targets. The hydroxy group can form hydrogen bonds with biological molecules, influencing their structure and function. The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Research Implications and Limitations

  • Structural Insights : The target compound’s methyl and hydroxyl substituents create a sterically crowded and electron-rich aromatic system, favoring applications in antioxidant or UV-stabilizing agents.
  • Data Gaps: Limited experimental data (e.g., melting/boiling points, solubility) in the provided sources restrict quantitative comparisons. Further studies are needed to explore reactivity and bioactivity.
  • Diverse Applications: Analogues with long alkyl chains (e.g., docosanone) or fluorine substituents highlight the tunability of aromatic hydroxyketones for industrial or pharmaceutical use.

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